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Compound of Interest

Compound Name: DL-Pantolactone

Cat. No.: B117006 Get Quote

Introduction

DL-Pantolactone, a racemic mixture of D- and L-pantolactone, is a versatile and crucial

chemical intermediate in the pharmaceutical industry.[1][2] As a cyclic ester, its chemical

structure, dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone, serves as a foundational building

block for synthesizing a range of valuable compounds.[1] The primary significance of DL-
Pantolactone lies in its role as a precursor to the chiral molecule D-(-)-Pantolactone.[3] This

specific enantiomer is the essential intermediate for the industrial synthesis of D-pantothenic

acid (Vitamin B5) and its derivatives, such as Dexpanthenol, which are vital for various

metabolic processes.[4] Beyond this primary application, the resolved enantiomers of

pantolactone are also employed as efficient chiral auxiliaries in asymmetric synthesis to control

the stereochemical outcome of reactions. Recent research has further expanded its utility,

identifying D-pantolactone derivatives as potent inhibitors of enzymes like fatty acid synthase

(FAS), opening new therapeutic avenues in oncology and metabolic diseases.

These notes provide an overview of the key applications of DL-Pantolactone, focusing on the

synthesis of Vitamin B5, its role as a chiral auxiliary, and its emerging use in developing

enzyme inhibitors, complete with detailed protocols for researchers and drug development

professionals.

Application 1: Synthesis of D-Pantothenic Acid
(Vitamin B5) and Derivatives
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The most significant industrial application of DL-Pantolactone is in the production of D-

pantothenic acid and its alcohol derivative, Dexpanthenol (Provitamin B5). Since only the D-

enantiomer is biologically active, a critical step in the synthesis is the resolution of the racemic

DL-Pantolactone mixture.

Workflow for D-Pantothenic Acid Synthesis
The overall process involves the stereoselective resolution of DL-Pantolactone to isolate the

desired D-(-)-pantolactone, which is then condensed with a β-alanine derivative to form the

final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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